2-Amino-4-bromo-5-methoxybenzoic acid
Overview
Description
“2-Amino-4-bromo-5-methoxybenzoic acid” is an organic compound . It is used as a building block in the synthesis of various chemical compounds .
Synthesis Analysis
The synthesis of “2-Amino-4-bromo-5-methoxybenzoic acid” involves the use of 4-Methoxy-2-nitrobenzoic acid . It is also used in the synthesis of substituted isoquinolinonaphthyridines, quinazolinones, imidazobenzodiazepines, pyridoquinazolones, and polycyclic hexahydrobenzo[c]acridines .
Molecular Structure Analysis
The molecular formula of “2-Amino-4-bromo-5-methoxybenzoic acid” is C8H8BrNO3 . The InChI code is 1S/C8H8BrNO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,10H2,1H3,(H,11,12) . The molecular weight is 246.06 g/mol .
Chemical Reactions Analysis
“2-Amino-4-bromo-5-methoxybenzoic acid” is used as an organic building block in the synthesis of various chemical compounds .
Physical And Chemical Properties Analysis
The physical form of “2-Amino-4-bromo-5-methoxybenzoic acid” is a solid . It has a molecular weight of 246.06 g/mol . The InChI code is 1S/C8H8BrNO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,10H2,1H3,(H,11,12) .
Scientific Research Applications
Synthesis and Characterization
2-Amino-4-bromo-5-methoxybenzoic acid and its derivatives have been extensively utilized in the synthesis of various compounds. For instance, derivatives of this compound have been involved in the synthesis of amisulpride intermediates, showcasing its importance in the pharmaceutical industry. The meticulous process involves methylation, thiocyanation, ethylation, and oxidation steps, revealing the compound's versatility in chemical reactions (Wang Yu, 2008).
Photodynamic Therapy Applications
Compounds closely related to 2-Amino-4-bromo-5-methoxybenzoic acid have been synthesized and characterized for applications in photodynamic therapy (PDT). One such compound exhibited promising properties as a photosensitizer, crucial for Type II mechanisms in PDT used for cancer treatment, due to its high singlet oxygen quantum yield and good fluorescence properties (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).
Mimicking Peptide Structures
Unnatural amino acids resembling 2-Amino-4-bromo-5-methoxybenzoic acid have been synthesized to mimic peptide structures. Such compounds have replicated the hydrogen-bonding functionality of tripeptide β-strands, providing insights into peptide behavior and potential applications in understanding protein structures and interactions (J. Nowick, D. M. Chung, K. Maitra, S. Maitra, K. D. Stigers, Y. Sun, 2000).
Thermodynamic Studies
Thermodynamic studies involving aminomethoxybenzoic acids, closely related to 2-Amino-4-bromo-5-methoxybenzoic acid, have provided essential data on vapor pressures and thermodynamic properties, contributing to our understanding of these compounds' physical properties and behavior under different conditions (M. Monte, A. R. Almeida, M. Matos, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like 2-bromo-5-methoxybenzoic acid have been used in the syntheses of urolithin derivatives , suggesting potential interactions with enzymes involved in these pathways.
Mode of Action
Benzylic halides, which are structurally similar, typically react via an sn1 pathway, via the resonance-stabilized carbocation . This suggests that 2-Amino-4-bromo-5-methoxybenzoic acid might interact with its targets in a similar manner.
Biochemical Pathways
The compound’s potential use in the synthesis of urolithin derivatives suggests it may influence pathways related to these molecules.
Pharmacokinetics
It is noted that the compound has high gastrointestinal absorption , which could impact its bioavailability.
properties
IUPAC Name |
2-amino-4-bromo-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-13-7-2-4(8(11)12)6(10)3-5(7)9/h2-3H,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGOBBCBXDHIZOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-bromo-5-methoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
